Cas no 2061-64-5 (Ergosterol Peroxide)

• Product Name: Ergosterol Peroxide
• CAS No: 2061-64-5
• MF: C₂₈H₄₄O₃
• MW: 428.647169113159
• CID: 257668
• Update Time: 2025-04-19

Ergosterol Peroxide Chemical and Physical Properties

Names and Identifiers

• Ergosta-6,22-dien-3-ol,5,8-epidioxy-, (3b,5a,8a,22E)-
• Ergosterol 5.α.,8.α.-epidioxide
• Ergosterol peroxide
• Ergosterol 5.alpha.,8.alpha.-epidioxide
• Ergosterol endoperoxide
• ergosterol-5,8-peroxide
• Peroxyergosterol
• 5-(5,6-Dimethylhept-3-en-2-yl)-6,10-dimethyl-16,17-dioxapentacyclo[13.2.2.01,9.02,6.010,15]nonadec-1
• Ergosterol Peroxide

• Inchi： 1S/C28H44O3/c1-18(2)19(3)7-8-20(4)22-9-10-23-25(22,5)13-12-24-26(6)14-11-21(29)17-27(26)15-16-28(23,24)31-30-27/h7-8,15-16,18-24,29H,9-14,17H2,1-6H3/b8-7+/t19-,20+,21-,22+,23+,24+,25+,26+,27+,28-/m0/s1
• InChI Key： VXOZCESVZIRHCJ-KGHQQZOUSA-N
• SMILES： O1[C@]23C=C[C@]4(C[C@H](CC[C@]4(C)[C@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@@H]32)O)O1

Computed Properties

• Exact Mass: 428.32900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 772
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: Powder
• PSA: 38.69000
• LogP: 6.47360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids